Cas no 72677-89-5 (6-chloroisoquinolin-5-amine)

• Product Name: 6-chloroisoquinolin-5-amine
• CAS No: 72677-89-5
• MDL: MFCD28668149
• CID: 4657899
• PubChem ID: 115015275
• Update Time: 2025-07-19

6-chloroisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloroisoquinolin-5-amine

• MDL： MFCD28668149

Additional information on 6-chloroisoquinolin-5-amine

Introduction to 6-chloroisoquinolin-5-amine (CAS No: 72677-89-5)

6-chloroisoquinolin-5-amine, identified by its Chemical Abstracts Service (CAS) number 72677-89-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative belongs to the isoquinoline family, a class of molecules known for their diverse biological activities and applications in drug development. The presence of a chlorine substituent at the 6-position and an amine group at the 5-position imparts unique chemical properties that make this compound a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, featuring a bicyclic system composed of a benzene ring fused to a pyridine ring. This structural motif is found in numerous bioactive natural products and synthetic drugs, including several approved antimalarial, anticancer, and antimicrobial agents. The introduction of functional groups such as chloro and amino substituents enhances the reactivity and selectivity of isoquinoline derivatives, enabling their use in various synthetic pathways and biological assays.

In recent years, 6-chloroisoquinolin-5-amine has garnered attention due to its potential role as a precursor in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in constructing novel isoquinoline-based molecules with enhanced binding affinity and improved pharmacokinetic profiles. The chlorine atom at the 6-position serves as a versatile handle for further functionalization, allowing for the introduction of additional substituents through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

One of the most compelling aspects of 6-chloroisoquinolin-5-amine is its application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to human health. For instance, studies have demonstrated its potential as a scaffold for inhibiting kinases and other enzymes involved in signal transduction pathways implicated in diseases such as cancer and inflammation. The amine group at the 5-position provides a site for hydrogen bonding interactions with protein targets, which can be fine-tuned to optimize binding affinity and selectivity.

Advances in computational chemistry have further accelerated the exploration of 6-chloroisoquinolin-5-amine derivatives. Molecular modeling techniques, including docking studies and molecular dynamics simulations, have been employed to predict the binding modes of these compounds with biological targets. These computational approaches complement experimental efforts by providing insights into structure-activity relationships and guiding the design of next-generation analogs with improved therapeutic potential.

The synthesis of 6-chloroisoquinolin-5-amine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by chlorination and amination steps. The choice of synthetic methodology depends on factors such as yield, scalability, and purity requirements. Recent innovations in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and minimizing environmental impact.

From a medicinal chemistry perspective, 6-chloroisoquinolin-5-amine represents an intriguing example of how structural modifications can influence biological activity. The interplay between electronic effects, steric hindrance, and hydrogen bonding capabilities encoded within its molecular framework determines its interaction with biological targets. By systematically varying substituents on the isoquinoline core, researchers can modulate these properties to develop compounds with tailored pharmacological profiles.

The versatility of 6-chloroisoquinolin-5-amine extends beyond its role as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications, particularly in the design of organic semiconductors and luminescent materials. The conjugated system inherent to isoquinoline derivatives contributes to their ability to absorb and emit light across different spectral regions, making them promising candidates for optoelectronic devices.

In conclusion, 6-chloroisoquinolin-5-amine (CAS No: 72677-89-5) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it a valuable tool for developing novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like 6-chloroisoquinolin-5-amine will undoubtedly play an increasingly important role in addressing global health challenges through innovative chemical solutions.